![molecular formula C19H20N4O6 B6483190 N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}-3,4,5-trimethoxybenzamide CAS No. 941990-63-2](/img/structure/B6483190.png)
N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}-3,4,5-trimethoxybenzamide
Description
The compound “N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}-3,4,5-trimethoxybenzamide” is a derivative of pyrido[2,3-d]pyrimidin . It has a molecular weight of 294.33 . The IUPAC name for this compound is S-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-6-yl) dimethylthiocarbamate .
Synthesis Analysis
The synthesis of similar compounds involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of the compound .Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups. The InChI code for this compound is 1S/C12H14N4O3S/c1-14(2)12(19)20-7-5-8-9(13-6-7)15(3)11(18)16(4)10(8)17/h5-6H,1-4H3 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 294.33 . The physical form of this compound is not mentioned in the available resources.Scientific Research Applications
Medicinal Chemistry and Drug Development
The pyridopyrimidine scaffold found in AKOS024644390 has shown therapeutic potential. Researchers have explored its use in drug development, particularly in the treatment of various diseases. Notable examples include:
Palbociclib: Developed by Pfizer, palbociclib is an FDA-approved drug for breast cancer treatment. It targets cyclin-dependent kinases (CDKs) and has demonstrated efficacy in inhibiting tumor growth .
Dilmapimod: Dilmapimod exhibits potential activity against rheumatoid arthritis. Although still under investigation, its pyridopyrimidine structure suggests anti-inflammatory properties .
Antiviral Applications
AKOS024644390 derivatives have been evaluated for antiviral activity. For instance:
- Antiviral Activity Against Newcastle Disease Virus : Novel non-glutamate derivatives of AKOS024644390 demonstrated 4- to 7-fold higher antiviral activity than the commercial drug Pemetrexed against Newcastle disease virus, an avian paramyxovirus .
Stem Cell Research
The pyridopyrimidine scaffold may play a role in stem cell therapy. While specific studies on AKOS024644390 are limited, its potential impact on stem cell differentiation and regeneration warrants further investigation .
Nanoparticle Technology
Researchers at the University of California, Berkeley, have explored nanomaterials based on pyridopyrimidine derivatives. These materials exhibit enhanced properties for various applications, including drug delivery, catalysis, and imaging .
Archaeological Studies
Radiogenic strontium isotope (87Sr/86Sr) analysis, which includes strontium from pyridopyrimidine compounds, helps evaluate migration patterns, culture change, and trade routes in archaeological and bioarchaeological research .
Sustainable Metal Nanoparticles
While not directly related to AKOS024644390, sustainable preparation of metal nanoparticles is an emerging field. Pyridopyrimidine-based ligands could contribute to eco-friendly synthesis methods for nanoparticles with diverse applications .
properties
IUPAC Name |
N-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)-3,4,5-trimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O6/c1-22-16-14(18(25)23(2)19(22)26)11(6-7-20-16)21-17(24)10-8-12(27-3)15(29-5)13(9-10)28-4/h6-9H,1-5H3,(H,20,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYIJCSWBJNVYLP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=NC=CC(=C2C(=O)N(C1=O)C)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)-3,4,5-trimethoxybenzamide | |
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